tert-butyl 3-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]pyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl 3-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C16H20N4O3/c1-16(2,3)22-15(21)20-9-7-11(10-20)14-18-13(19-23-14)12-6-4-5-8-17-12/h4-6,8,11H,7,9-10H2,1-3H3
• InChI Key: JABVYFJKVWTMMA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)C2=NC(=NO2)C3=CC=CC=N3
• Molecular Formula: C16H20N4O3
• Molecular Weight: 316.35 g/mol

Description

The compound “tert-butyl 3-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]pyrrolidine-1-carboxylate” is a complex organic molecule that contains several functional groups and structural features. It includes a tert-butyl group, a pyrrolidine ring, a carboxylate ester group, a pyridine ring, and an oxadiazole ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The pyrrolidine ring could be formed via a cyclization reaction, the oxadiazole ring might be formed through a condensation reaction, and the tert-butyl group could be introduced via an esterification reaction with tert-butanol.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrrolidine and pyridine rings are both five-membered, but the pyridine ring is aromatic (it has a ring of delocalized electrons), while the pyrrolidine ring is not. The oxadiazole ring is a heterocycle containing three nitrogen atoms and two oxygen atoms.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the different functional groups present. For example, the ester group could undergo hydrolysis in the presence of a strong acid or base, and the pyridine ring might be able to participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of the polar carboxylate ester group could enhance its solubility in polar solvents, while the multiple ring structures might increase its melting point and boiling point compared to simpler compounds.

Scientific Research Applications

Chemoselective Tert-Butoxycarbonylation Reagent

. This reagent allows for the selective introduction of a tert-butoxycarbonyl (Boc) protecting group, which is valuable in organic synthesis.

Biological Activity Modulation

In vitro studies have suggested that this compound can act as both a β-secretase inhibitor and an acetylcholinesterase inhibitor. . Its unique structure may contribute to its dual activity.

Nitrogen Heterocycle Scaffold

The pyrrolidine ring in this compound is a versatile scaffold widely used by medicinal chemists. . Researchers explore modifications around this core to enhance drug-like properties.

Boronic Acid Derivatives

The presence of boron atoms in the structure opens avenues for boronic acid chemistry. . These compounds find applications in Suzuki-Miyaura cross-coupling reactions and other organic transformations.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various receptors and enzymes, influencing a range of biological processes .

Mode of Action

It’s likely that it interacts with its targets in a manner similar to other indole derivatives, which are known to bind with high affinity to multiple receptors . The compound may induce conformational changes in the target proteins, altering their activity and triggering downstream effects .

Biochemical Pathways

Indole derivatives are known to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . The compound likely interacts with multiple pathways to exert these effects.

Pharmacokinetics

Similar compounds have been found to have significantly reduced intrinsic clearance, leading to improved unbound drug exposures

Result of Action

Based on the wide range of biological activities associated with indole derivatives, it’s likely that the compound has diverse effects at the molecular and cellular level .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment and proper ventilation.

Future Directions

The future research directions for this compound would depend on its intended use. If it’s being studied as a potential drug, future research might focus on testing its efficacy and safety in preclinical and clinical trials. If it’s being used for some other purpose, the research directions would be different.